3-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(1H-indol-6-yl)propanamide

Specification

• Molecular Formula: C28H24N4O5
• Molecular Weight: 496.5 g/mol
• IUPAC Name: 3-(9,10-dimethoxy-5,11-dioxo-6aH-isoindolo[2,1-a]quinazolin-6-yl)-N-(1H-indol-6-yl)propanamide
• Standard InChI: InChI=1S/C28H24N4O5/c1-36-22-10-9-19-24(25(22)37-2)28(35)32-21-6-4-3-5-18(21)27(34)31(26(19)32)14-12-23(33)30-17-8-7-16-11-13-29-20(16)15-17/h3-11,13,15,26,29H,12,14H2,1-2H3,(H,30,33)
• Standard InChI Key: SMJORRKGRPJTHI-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C2=C(C=C1)C3N(C(=O)C4=CC=CC=C4N3C2=O)CCC(=O)NC5=CC6=C(C=C5)C=CN6)OC

Introduction

The compound 3-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(1H-indol-6-yl)propanamide is a complex organic molecule featuring an isoindoloquinazoline core linked to an indole moiety through a propanamide side chain. This structure suggests potential biological activity due to the presence of multiple functional groups.

Synthesis and Preparation

The synthesis of compounds within the isoindoloquinazoline class typically involves multiple steps, starting with the formation of the isoindoloquinazoline core, followed by the introduction of the indole moiety and the propanamide side chain. Specific reaction conditions, such as temperature, solvents, and catalysts, are optimized to achieve high yields and purity.

Comparison with Similar Compounds

Compound Name	Molecular Formula	Key Features
3-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(pyridin-3-yl)propanamide	C25H22N4O5	Pyridine ring, potential biological activity
3-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(pyridin-2-ylmethyl)propanamide	C26H24N4O5	Pyridine ring, diverse chemical interactions
3-(9,10-dimethoxy-5,11-dioxo-6a,11-dihydroisoindolo[2,1-a]quinazolin-6(5H)-yl)-N-(1H-indol-6-yl)propanamide	Not specified	Indole substitution, potential different pharmacological properties